Cas no 2680752-17-2 (benzyl N-1-(2-fluoropyridin-4-yl)-1H-pyrazol-4-ylcarbamate)

• Product Name: benzyl N-1-(2-fluoropyridin-4-yl)-1H-pyrazol-4-ylcarbamate
• CAS No: 2680752-17-2
• MF: C₁₆H₁₃FN₄O₂
• MW: 312.298426389694
• CID: 5634521
• PubChem ID: 165926535
• Update Time: 2025-06-08

benzyl N-1-(2-fluoropyridin-4-yl)-1H-pyrazol-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[1-(2-fluoropyridin-4-yl)-1H-pyrazol-4-yl]carbamate
• EN300-28292440
• 2680752-17-2
• benzyl N-1-(2-fluoropyridin-4-yl)-1H-pyrazol-4-ylcarbamate

• Inchi： 1S/C16H13FN4O2/c17-15-8-14(6-7-18-15)21-10-13(9-19-21)20-16(22)23-11-12-4-2-1-3-5-12/h1-10H,11H2,(H,20,22)
• InChI Key： BDVSLUBRUZFZRB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CN=1)N1C=C(C=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 312.10225383g/mol
• Monoisotopic Mass: 312.10225383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69Ų

Additional information on benzyl N-1-(2-fluoropyridin-4-yl)-1H-pyrazol-4-ylcarbamate

Benzyl N-1-(2-fluoropyridin-4-yl)-1H-pyrazol-4-ylcarbamate: A Comprehensive Overview

The compound benzyl N-1-(2-fluoropyridin-4-yl)-1H-pyrazol-4-ylcarbamate (CAS No. 2680752-17-2) is a highly specialized chemical entity with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into its chemical properties, synthesis methods, applications, and the latest research findings.

Chemical Structure and Properties

Benzyl N-1-(2-fluoropyridin-4-yl)-1H-pyrazol-4-ylcarbamate is a complex molecule characterized by a benzyl group attached to a pyrazole ring, which is further substituted with a fluorinated pyridine moiety. The presence of the fluorine atom in the pyridine ring introduces unique electronic properties, enhancing the compound's reactivity and selectivity. The pyrazole ring, a five-membered heterocycle with two nitrogen atoms, contributes to the molecule's stability and ability to form hydrogen bonds. These structural features make it an attractive candidate for various chemical reactions and biological assays.

Synthesis and Characterization

The synthesis of benzyl N-1-(2-fluoropyridin-4-yl)-1H-pyrazol-4-ylcarbamate involves a multi-step process that typically begins with the preparation of the pyrazole derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. The compound has been characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry, confirming its purity and structural integrity.

Biological Activity and Applications

Research into the biological activity of benzyl N-[1-(2-fluoropyridin-4-yll]-1H-pyrazol 4 ylcarbamate has revealed its potential as a bioactive agent. Studies have shown that it exhibits moderate to high activity against various enzymes and cellular targets, making it a promising candidate for drug development. In particular, its ability to inhibit kinases and other key enzymes involved in disease pathways has been extensively investigated.

Recent studies have also explored its application in agrochemicals, where it demonstrates potent insecticidal and fungicidal properties. Its selectivity towards agricultural pests while maintaining low toxicity to non-target organisms makes it an eco-friendly alternative to traditional pesticides.

Latest Research Findings

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular interactions of benzyl N-[1-(2-fluoropyridin 4 yll]-pyrazol 4 ylcarbamate. Advanced molecular docking studies have revealed how its structural motifs contribute to binding affinity with target proteins. These findings have paved the way for rational drug design strategies aimed at enhancing its therapeutic potential.

In addition, green chemistry approaches have been employed to optimize its synthesis pathway, ensuring sustainability and scalability for industrial production. These efforts align with global trends toward environmentally responsible chemical manufacturing.

Future Prospects

The future of benzyl N-[1-(2-fluoropyridin 4 yll]-pyrazol 4 ylcarbamate looks promising as researchers continue to unlock its full potential. Collaborative efforts between academia and industry are expected to accelerate its transition from laboratory studies to real-world applications. With ongoing advancements in synthetic methodologies and biological testing, this compound is poised to make significant contributions across multiple disciplines.

In conclusion, benzyl N-[1-(2-fluoropyridin 4 yll]-pyrazol 4 ylcarbamate (CAS No. 2680752 17 2) stands as a testament to the power of modern chemical innovation. Its versatile structure, coupled with cutting-edge research findings, positions it as a key player in the development of novel therapeutic agents and sustainable agrochemicals.